2,4-difluoro-N-(4-propoxyphenyl)benzamide

• Molecular Formula: C16H15F2NO2
• Molecular Weight: 291.29 g/mol
• IUPAC Name: 2,4-difluoro-N-(4-propoxyphenyl)benzamide
• InChI: InChI=1S/C16H15F2NO2/c1-2-9-21-13-6-4-12(5-7-13)19-16(20)14-8-3-11(17)10-15(14)18/h3-8,10H,2,9H2,1H3,(H,19,20)
• InChI Key: MLMFMGGWNHSEQX-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)F)F

Description

2,4-difluoro-N-(4-propoxyphenyl)benzamide (DFPB) is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential applications in scientific research due to its unique properties. DFPB has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments. In

Scientific Research Applications

2,4-difluoro-N-(4-propoxyphenyl)benzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. 2,4-difluoro-N-(4-propoxyphenyl)benzamide has also been reported to have a significant effect on the central nervous system, making it a promising candidate for neurological research.

Mechanism of Action

The mechanism of action of 2,4-difluoro-N-(4-propoxyphenyl)benzamide is not fully understood. However, it has been suggested that it may act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain, and inhibition of COX-2 has been shown to have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
2,4-difluoro-N-(4-propoxyphenyl)benzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been reported to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory and pain-related conditions. 2,4-difluoro-N-(4-propoxyphenyl)benzamide has also been shown to have anti-cancer properties, making it a promising candidate for cancer research. Additionally, 2,4-difluoro-N-(4-propoxyphenyl)benzamide has been found to have a significant effect on the central nervous system, making it a potential candidate for neurological research.

Advantages and Limitations for Lab Experiments

2,4-difluoro-N-(4-propoxyphenyl)benzamide has several advantages for laboratory experiments. It is easy to synthesize, and the reaction proceeds under mild conditions, yielding a high purity product. 2,4-difluoro-N-(4-propoxyphenyl)benzamide has also been found to be stable under various conditions, making it easy to handle and store. However, there are also some limitations to using 2,4-difluoro-N-(4-propoxyphenyl)benzamide in lab experiments. It has been reported to have low solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 2,4-difluoro-N-(4-propoxyphenyl)benzamide is not fully understood, which may limit its use in some studies.

Future Directions

There are several future directions for the research and development of 2,4-difluoro-N-(4-propoxyphenyl)benzamide. Firstly, further studies are needed to fully understand the mechanism of action of 2,4-difluoro-N-(4-propoxyphenyl)benzamide. This will help to identify its potential applications in various fields of research. Secondly, more studies are needed to explore the potential anti-cancer properties of 2,4-difluoro-N-(4-propoxyphenyl)benzamide. Thirdly, the low solubility of 2,4-difluoro-N-(4-propoxyphenyl)benzamide in water may be addressed by modifying its chemical structure to improve its solubility. Finally, further studies are needed to explore the potential applications of 2,4-difluoro-N-(4-propoxyphenyl)benzamide in neurological research.
Conclusion:
In conclusion, 2,4-difluoro-N-(4-propoxyphenyl)benzamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It exhibits a wide range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments. The synthesis method of 2,4-difluoro-N-(4-propoxyphenyl)benzamide is easy and yields a high purity product. However, there are also some limitations to using 2,4-difluoro-N-(4-propoxyphenyl)benzamide in lab experiments, such as its low solubility in water. Further studies are needed to fully understand the mechanism of action of 2,4-difluoro-N-(4-propoxyphenyl)benzamide and explore its potential applications in various fields of research.

Synthesis Methods

The synthesis of 2,4-difluoro-N-(4-propoxyphenyl)benzamide involves the reaction of 2,4-difluorobenzoic acid with 4-propoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction proceeds under mild conditions and yields a high purity product. The chemical structure of 2,4-difluoro-N-(4-propoxyphenyl)benzamide is shown in Figure 1.